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Compound of Interest

Compound Name: N-chloroacetyl-1,4-oxazepane

Cat. No.: B8581363

Get Quote

Executive Summary
N-Chloroacetyl-1,4-oxazepane (IUPAC: 4-(2-chloroacetyl)-1,4-oxazepane) is a specialized

heterocyclic electrophile belonging to the chloroacetamide class. While structurally related to

widely used herbicide safeners (e.g., dichlormid, AD-67) and chloroacetanilide herbicides (e.g.,

acetochlor), this specific scaffold offers unique physicochemical properties due to the seven-

membered oxazepane ring.

This guide analyzes its potential as a bio-active agrochemical safener and a covalent

pharmacological probe, detailing its synthesis, reactivity profile, and specific mechanisms of

action.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Specification

IUPAC Name 4-(2-chloroacetyl)-1,4-oxazepane

Molecular Formula C₇H₁₂ClNO₂

Molecular Weight 177.63 g/mol

Core Scaffold
1,4-Oxazepane (7-membered saturated

heterocycle)

Reactive Moiety -Chloroacetamide (Electrophilic Warhead)

Predicted LogP ~0.8 - 1.2 (Moderate Lipophilicity)

Solubility
Soluble in DCM, Chloroform, DMSO, Ethanol;

limited water solubility.

Synthesis Protocol
The synthesis of N-chloroacetyl-1,4-oxazepane is a classic nucleophilic acyl substitution. The

following protocol is designed for high yield and purity, minimizing hydrolysis of the chloroacetyl

group.

Reagents:
Substrate: 1,4-Oxazepane (1.0 eq)

Acylating Agent: Chloroacetyl chloride (1.1 eq)[1]

Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:
Preparation: Charge a flame-dried round-bottom flask with 1,4-oxazepane and anhydrous

DCM under an inert atmosphere (N₂ or Ar). Cool the solution to 0°C using an ice bath.

Base Addition: Add Et₃N dropwise to the stirring solution.
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Acylation: Dilute chloroacetyl chloride in a small volume of DCM. Add this solution dropwise

to the reaction mixture over 20 minutes, maintaining the temperature below 5°C to prevent

polymerization or side reactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours.

Monitor progress via TLC (Mobile phase: 30% EtOAc/Hexanes).

Workup: Quench with cold water. Wash the organic layer with 1M HCl (to remove unreacted

amine), followed by saturated NaHCO₃ (to remove acid byproducts) and brine.

Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. If necessary, purify

via silica gel column chromatography.
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Figure 1: Synthetic pathway for N-chloroacetyl-1,4-oxazepane via nucleophilic acyl

substitution.

Biological Activity A: Herbicide Safener Potential[1]
[2][7][8]
The most authoritative application for N-chloroacetyl-1,4-oxazepane lies in agricultural

chemistry. It is structurally analogous to commercial dichloroacetamide safeners (e.g.,

Dichlormid, Benoxacor).

Mechanism of Action: GST Induction
Herbicide safeners protect monocot crops (like maize/corn) from chloroacetanilide herbicides

(e.g., Metolachlor) by accelerating detoxification.
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Signaling: The N-chloroacetyl group acts as a "soft" electrophile. Upon entering the plant

cell, it likely alkylates specific cysteine residues on sensor proteins (possibly Keap1

homologs or similar redox sensors).

Gene Activation: This alkylation triggers a signaling cascade that upregulates the expression

of Glutathione S-Transferases (GSTs) and Cytochrome P450 monooxygenases.

Detoxification: The induced GSTs rapidly conjugate glutathione (GSH) to the herbicide,

rendering it non-toxic to the crop. The weed, lacking this induced response, dies.

Why 1,4-Oxazepane? The 7-membered ring provides distinct steric bulk and lipophilicity

compared to the 5-membered oxazolidine rings in safeners like AD-67. This may alter the

selectivity window, potentially offering better protection for specific crop varieties (e.g., sorghum

vs. maize).

Safener Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8581363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Chloroacetyl-1,4-oxazepane

Cys-Sensor Protein
(e.g., Redox Sensor)

S-Alkylation

Alkylated Sensor
(Covalent Adduct)

Transcription Factors
(Activation)

Signal Transduction

Gene Expression
(GSTs, P450s)

Rapid Herbicide
Metabolism

Enzyme Synthesis

Crop Survival

Click to download full resolution via product page

Figure 2: Proposed mechanism of herbicide safening via GST induction.

Biological Activity B: Covalent Pharmacological
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In drug discovery, N-chloroacetyl-1,4-oxazepane serves as a Covalent Fragment or Warhead.

Target Reactivity: Cysteine Proteases & Kinases
The

-chloroacetamide moiety is a classic "warhead" for covalent inhibition. It reacts specifically with
nucleophilic cysteine thiols via an S_N2 mechanism.

Application: Activity-Based Protein Profiling (ABPP). Researchers use this molecule to "fish"

for reactive cysteines in the proteome. The oxazepane ring acts as the "selectivity filter,"

directing the warhead to specific binding pockets that accommodate 7-membered rings.

Potential Targets:

Deubiquitinases (DUBs): Often possess catalytic cysteines accessible to

chloroacetamides.

Kinases: Cysteines located in the solvent-exposed front of the ATP binding pocket.

Experimental Validation: Ellman's Reagent Assay
To verify the reactivity of N-chloroacetyl-1,4-oxazepane before biological application, use a

thiol-depletion assay.

Incubate the compound with excess Glutathione (GSH) or Cysteine in buffer (pH 7.4).

After a set time (e.g., 30 min), add Ellman's Reagent (DTNB).

Result: Reduced absorbance at 412 nm (compared to control) confirms the compound

successfully alkylated the thiol.

Safety & Toxicology Profile
Warning: As a chloroacetamide, this compound is a potent alkylating agent.

Skin Sensitization: High risk. Chloroacetamides are known sensitizers (Murine Local Lymph

Node Assay - LLNA positive). They haptenize skin proteins.
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Handling: Must be handled in a fume hood with nitrile gloves.

Environmental: Potential aquatic toxicity; prevent release into water systems (analogous to

Acetochlor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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